Cas no 2680839-45-4 (benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate
• CAS No: 2680839-45-4
• MF: C₁₉H₂₁BrFN₃O₂
• MW: 422.291347265244
• CID: 5625580
• PubChem ID: 165920936
• Update Time: 2025-07-29

benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenyl]carbamate
• EN300-28303986
• 2680839-45-4
• benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate

• Inchi： 1S/C19H21BrFN3O2/c1-23-7-9-24(10-8-23)18-12-16(21)15(20)11-17(18)22-19(25)26-13-14-5-3-2-4-6-14/h2-6,11-12H,7-10,13H2,1H3,(H,22,25)
• InChI Key： KKIXDVIBPFTRFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)NC(=O)OCC1C=CC=CC=1)N1CCN(C)CC1)F

Computed Properties

• Exact Mass: 421.08012g/mol
• Monoisotopic Mass: 421.08012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Additional information on benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate

Introduction to benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate (CAS No. 2680839-45-4)

Benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate (CAS No. 2680839-45-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate moiety, a brominated and fluorinated phenyl ring, and a 4-methylpiperazine substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The synthesis of benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate involves a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the bromine and fluorine atoms. The presence of these halogens can significantly influence the compound's physicochemical properties, such as solubility, stability, and reactivity. Additionally, the 4-methylpiperazine group imparts specific biological activities, making this compound a valuable candidate for drug development.

Recent studies have explored the potential of benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs exhibit potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The bromine and fluorine substituents may enhance the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system (CNS) disorders.

In addition to neurological applications, benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate could be a promising lead compound for further development in oncology.

The pharmacokinetic properties of benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates cellular uptake, while its stability under physiological conditions ensures prolonged therapeutic effects. These characteristics are crucial for optimizing drug delivery and enhancing patient compliance.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms without experiencing severe adverse effects. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical use.

In conclusion, benzyl N-5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)phenylcarbamate (CAS No. 2680839-45-4) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits. As research progresses, this compound may play a significant role in advancing treatments for neurological disorders and cancer.